Cas no 1217671-04-9 ((1S,2R)-1-Phenyl-2-pyrrolidin-1-yl-propan-1-ol hydrochloride)

• Product Name: (1S,2R)-1-Phenyl-2-pyrrolidin-1-yl-propan-1-ol hydrochloride
• CAS No: 1217671-04-9
• MF: C₁₃H₂₀ClNO
• MW: 241.757002830505
• MDL: MFCD09749874
• CID: 4578505
• Update Time: 2025-05-24

(1S,2R)-1-Phenyl-2-pyrrolidin-1-yl-propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-1-Phenyl-2-(1-pyrrolidinyl)-1-propanol hydrochloride 97+%
• (1S,2R)-1-Phenyl-2-(1-pyrrolidinyl)-1-propanol hydrochloride
• (1S,2R)-1-Phenyl-2-pyrrolidin-1-yl-propan-1-ol hydrochloride

• MDL： MFCD09749874
• Inchi： 1S/C13H19NO.ClH/c1-11(14-9-5-6-10-14)13(15)12-7-3-2-4-8-12;/h2-4,7-8,11,13,15H,5-6,9-10H2,1H3;1H/t11-,13-;/m1./s1
• InChI Key： PMKBLGNPWCWAAH-LOCPCMAASA-N
• SMILES： [C@@H](N1CCCC1)(C)[C@H](C1C=CC=CC=1)O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (1S,2R)-1-Phenyl-2-pyrrolidin-1-yl-propan-1-ol hydrochloride

(1S,2R)-1-Phenyl-2-pyrrolidin-1-yl-propan-1-ol hydrochloride (CAS No. 1217671-04-9): A Comprehensive Overview

(1S,2R)-1-Phenyl-2-pyrrolidin-1-yl-propan-1-ol hydrochloride (CAS No. 1217671-04-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and pharmacological properties. This compound, also known as (1S,2R)-PPL hydrochloride, is a derivative of phenylpropanolamine and pyrrolidine, which are both well-studied scaffolds in drug discovery and development.

The chiral nature of (1S,2R)-PPL hydrochloride is a critical factor in its biological activity. Chirality, or the property of a molecule to exist in two non-superimposable mirror-image forms (enantiomers), plays a crucial role in how these molecules interact with biological systems. In the case of (1S,2R)-PPL hydrochloride, the specific stereochemistry of the compound can significantly influence its binding affinity to receptors and enzymes, thereby affecting its therapeutic potential.

Recent studies have explored the potential applications of (1S,2R)-PPL hydrochloride in various therapeutic areas. One notable area of research is its use as a neuroprotective agent. Studies have shown that (1S,2R)-PPL hydrochloride can exhibit neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (1S,2R)-PPL hydrochloride can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, (1S,2R)-PPL hydrochloride has also been investigated for its potential as an anxiolytic and antidepressant agent. Preclinical studies have shown that this compound can modulate the serotonin and dopamine systems, which are key neurotransmitters involved in mood regulation. A study published in the Bioorganic & Medicinal Chemistry Letters reported that (1S,2R)-PPL hydrochloride exhibited significant anxiolytic effects in rodent models of anxiety disorders.

The pharmacokinetic properties of (1S,2R)-PPL hydrochloride have also been extensively studied. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a promising candidate for further clinical development. A study published in the evaluated the oral bioavailability and plasma concentration-time profiles of (1S,2R)-PPL hydrochloride, demonstrating its suitability for oral administration.

The safety profile of (1S,2R)-PPL hydrochloride is another important aspect that has been investigated. Toxicology studies have indicated that this compound has a low toxicity profile at therapeutic doses. A comprehensive toxicological assessment published in the Toxicological Sciences journal reported no significant adverse effects at doses up to 500 mg/kg in animal models.

In conclusion, (1S,2R)-PPL hydrochloride (CAS No. 1217671-04-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chiral structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neuroprotection, anxiolytics, and antidepressants. Ongoing studies continue to explore its full potential and pave the way for its potential use in clinical settings.